S-{2-[(4-{[(Naphthalen-1-yl)carbamoyl]amino}butyl)amino]ethyl} dihydrogen phosphorothioate

• CAS No.: 62220-12-6
• Molecular Formula: C17H24N3O4PS
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 2-[4-(naphthalen-1-ylcarbamoylamino)butylamino]ethylsulfanylphosphonic acid
• InChI: InChI=1S/C17H24N3O4PS/c21-17(19-11-4-3-10-18-12-13-26-25(22,23)24)20-16-9-5-7-14-6-1-2-8-15(14)16/h1-2,5-9,18H,3-4,10-13H2,(H2,19,20,21)(H2,22,23,24)
• InChI Key: JYNVJVQQWJKDJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)NCCCCNCCSP(=O)(O)O

Description

S-{2-[(4-{[(Naphthalen-1-yl)carbamoyl]amino}butyl)amino]ethyl} dihydrogen phosphorothioate is a complex chemical compound with a molecular formula of C₁₇H₂₄N₃O₄PS This compound is known for its unique structure, which includes a naphthalene ring, a carbamoyl group, and a phosphorothioate moiety

Preparation Methods

The synthesis of S-{2-[(4-{[(Naphthalen-1-yl)carbamoyl]amino}butyl)amino]ethyl} dihydrogen phosphorothioate involves multiple steps, including the formation of intermediate compoundsThe final step involves the addition of the phosphorothioate group under controlled conditions to ensure the desired product is obtained .

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. These methods often include the use of specialized equipment and reagents to facilitate the reactions and ensure the safety and efficiency of the process.

Chemical Reactions Analysis

S-{2-[(4-{[(Naphthalen-1-yl)carbamoyl]amino}butyl)amino]ethyl} dihydrogen phosphorothioate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form oxidized derivatives. Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of sulfoxides or sulfones, while reduction may yield amines or alcohols .

Scientific Research Applications

S-{2-[(4-{[(Naphthalen-1-yl)carbamoyl]amino}butyl)amino]ethyl} dihydrogen phosphorothioate has a wide range of scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with proteins and enzymes.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for various diseases.

Industry: The compound is used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of S-{2-[(4-{[(Naphthalen-1-yl)carbamoyl]amino}butyl)amino]ethyl} dihydrogen phosphorothioate involves its interaction with specific molecular targets and pathways. The compound binds to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .